Cas no 1118-39-4 (7-Octen-2-ol,2-methyl-6-methylene-, 2-acetate)

7-Octen-2-ol,2-methyl-6-methylene-, 2-acetate structure
1118-39-4 structure
Product Name:7-Octen-2-ol,2-methyl-6-methylene-, 2-acetate
CAS No:1118-39-4
MF:C12H20O2
MW:196.286004066467
CID:148909
Update Time:2025-04-19

7-Octen-2-ol,2-methyl-6-methylene-, 2-acetate Chemical and Physical Properties

Names and Identifiers

    • 7-Octen-2-ol,2-methyl-6-methylene-, 2-acetate
    • MYRCENYL ACETATE
    • 2-(4-acetoxy-4-methyl-pentyl)-buta-1,3-diene
    • 6-Admpb
    • 7-Acetoxy-6-(p-methoxyphenyl)pyrrolo(2,1-d)(1,5)benzothiazepine
    • 7-acetoxy-6-p-methoxypyrrolo[2,1-d][1,5]benzothiazepine
    • 7-Acetoxy-7-methyl-3-methylen-1-octen
    • 7-Acetoxy-7-methyl-3-methylenoct-1-en
    • AC1L1C89
    • AC1Q60FJ
    • ACMC-20dcb2
    • CHEMBL
    • Essigsaeure-(1,1-dimethyl-5-methylen-hept-6-enylester)
    • Pyrrolo[2,1-d][1,5]benzothiazepin-7-ol,6-(4-methoxyphenyl)-, 7-acetate
    • Inchi: 1S/C12H20O2/c1-6-10(2)8-7-9-12(4,5)14-11(3)13/h6H,1-2,7-9H2,3-5H3
    • InChI Key: DCXXKSXLKWAZNO-UHFFFAOYSA-N
    • SMILES: CC(OC(CCCC(C=C)=C)(C)C)=O

Computed Properties

  • Exact Mass: 196.1464
  • Monoisotopic Mass: 196.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 0.9884 (rough estimate)
  • Boiling Point: 273.19°C (rough estimate)
  • Flash Point: 90.4ºC
  • Refractive Index: 1.4480 (estimate)
  • PSA: 26.3
  • LogP: 3.24060

7-Octen-2-ol,2-methyl-6-methylene-, 2-acetate Security Information

  • Storage Condition:Warehouse ventilation and low temperature drying
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